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Compound of Interest

Compound Name: 3-Methyl-4-nitrophenol

Cat. No.: B363926

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of 3-Methyl-4-nitrophenol (CAS No. 2581-34-2). Adherence to these procedures is
essential to ensure personal safety and mitigate environmental risks.

Hazard Identification and Summary

3-Methyl-4-nitrophenol is a hazardous chemical that poses significant health risks. It is
classified as harmful if swallowed, in contact with skin, or inhaled.[1][2][3] It causes serious eye
damage, skin irritation, and may cause respiratory irritation.[1][2][3] Furthermore, it is
suspected of causing genetic defects and is toxic to aquatic life with long-lasting effects.[1]

Hazard Classification:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4

Serious Eye Damage/Eye Irritation

Category 1/2

Skin Corrosion/Irritation Category 2
Skin Sensitization Category 1
Germ Cell Mutagenicity Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)

Acute Aquatic Hazard

Category 2

Chronic Aquatic Hazard

Category 2

Source:[1][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles conforming to EN166
(EU) or NIOSH (US)
standards. A face shield may
be necessary for splash
hazards.[4][5]

To protect against splashes
and potential serious eye
damage.[1][2][3]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene)
inspected before each use.
Dispose of contaminated

gloves properly.[4]

To prevent skin contact, as the
substance is harmful and can

cause skin irritation.[1][2][3]

Skin and Body Protection

Laboratory coat. For larger
gquantities or when there is a
risk of splashing, chemical-
resistant coveralls or an apron

should be worn.

To protect the skin from

accidental exposure.

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
chemical fume hood. If dust or
aerosols may be generated, a
NIOSH-approved respirator
with an appropriate particulate

filter is necessary.[4]

To prevent inhalation, as the
compound is harmful if inhaled
and can cause respiratory
irritation.[1][2][3]

Quantitative Toxicity Data
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Test Species Route Value Reference
LC50 (96h) Fish - 11.715 mg/L [1]
Algae or other
EC50 (96h) _ - 29.784 mg/L [1]
aquatic plants
Selenastrum
EC50 (72h) capricornutum - 8.6 mg/L [6]
(Algae)
LC50 (21d, .
) Daphnia magna - 2.9 mg/L [6]
Mortality)
LC50 (21d, ]
) Daphnia magna - 3.9 mg/L [6]
Reproduction)
NOEL (6 Rat
Oral 30.7 mg/kg/day [6]
months) (male/female)
NOEL Rat 300 mg/kg/d [6]
a - m a
(Reproductive) graieay
NOEL (Repeated
Rat (male) - 100 mg/kg/day [6]
Dose)

Standard Operating Procedure for Handling

This step-by-step protocol outlines the safe handling of 3-Methyl-4-nitrophenol in a laboratory

setting.

4.1. Preparation and Engineering Controls

Verify Ventilation: Ensure a certified chemical fume hood is operational. All handling of solid

3-Methyl-4-nitrophenol and its solutions must be conducted within the fume hood to

minimize inhalation exposure.[7]

Safety Stations: Confirm that eyewash stations and safety showers are unobstructed and

readily accessible.[3]
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o Assemble PPE: Don all required personal protective equipment as specified in the table
above before entering the handling area.

4.2. Handling and Experimental Workflow

Weighing: Tare a suitable container within the chemical fume hood. Carefully weigh the
required amount of 3-Methyl-4-nitrophenol, avoiding the generation of dust.

Solution Preparation: If preparing a solution, slowly add the solid to the solvent to prevent
splashing.

Container Management: Keep the container tightly closed when not in use.

Avoid Incompatibilities: Keep the substance away from strong oxidizing agents and strong
bases.[7]

4.3. Post-Handling

o Decontamination: Wipe down the work area within the fume hood with an appropriate solvent
(e.g., 70% ethanol), followed by soap and water.

 PPE Removal: Remove gloves and other disposable PPE, turning them inside out to contain
any residue. Dispose of them as hazardous waste. Wash hands thoroughly with soap and
water.

Spill and Disposal Plan

Immediate and appropriate response to spills is crucial. All waste must be treated as
hazardous.

5.1. Spill Response
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.
o Control Ignition Sources: Eliminate all ignition sources from the area.[1]

o Assess and Contain: For small spills of solid material, do not use water. Sweep up the
material and place it into a suitable, labeled container for disposal.[3] For solutions, absorb
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the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for
disposal.[4]

o Ventilate: Ventilate the area of the spill.

5.2. Waste Disposal

o Chemical Waste: Dispose of 3-Methyl-4-nitrophenol and its solutions in a designated,
labeled hazardous waste container. Do not mix with other waste streams unless compatibility
is confirmed.

o Contaminated Materials: All materials contaminated with 3-Methyl-4-nitrophenol, such as
gloves, absorbent pads, and weighing papers, must be disposed of as hazardous waste.[4]

o Disposal Method: All waste must be disposed of via an approved waste disposal plant.[3]
Incineration is a recommended treatment for disposal wastes.[6]

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3-Methyl-4-nitrophenol.

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/product/b363926?utm_src=pdf-body-img
https://www.benchchem.com/product/b363926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b363926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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